Cas no 648889-15-0 (5-Oxazolecarboxylic acid, 2-(4-cyanophenyl)-4-methyl-)

• Product name: 5-Oxazolecarboxylic acid, 2-(4-cyanophenyl)-4-methyl-
• CAS No: 648889-15-0
• MF: C₁₂H₈N₂O₃
• MW: 228.20352268219
• MDL: MFCD20848764
• CID: 413474
• PubChem ID: 58610248

5-Oxazolecarboxylic acid, 2-(4-cyanophenyl)-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 5-Oxazolecarboxylic acid, 2-(4-cyanophenyl)-4-methyl-
• 2-(4-cyanophenyl)-4-methyl-1,3-oxazole-5-carboxylic acid
• QCDLUVPYWGJLSH-UHFFFAOYSA-N
• 648889-15-0
• 2-(4-Cyano-phenyl)4-methyl-oxazole-5-carboxylic acid
• 2-(4-Cyanophenyl)-4-methyloxazole-5-carboxylic acid
• 2-(4-Cyano-phenyl)-4-methyl-oxazole-5-carboxylic acid
• DTXSID50729491
• AKOS015052417
• SCHEMBL5900031

• MDL： MFCD20848764
• Inchi： InChI=1S/C12H8N2O3/c1-7-10(12(15)16)17-11(14-7)9-4-2-8(6-13)3-5-9/h2-5H,1H3,(H,15,16)
• InChI Key： QCDLUVPYWGJLSH-UHFFFAOYSA-N
• SMILES： CC1=C(OC(=N1)C2=CC=C(C=C2)C#N)C(=O)O

Computed Properties

• Exact Mass: 228.05354
• Monoisotopic Mass: 228.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 87.1Ų

Experimental Properties

• PSA: 87.12